N-(4-ethoxyphenyl)-2-((2-thiomorpholinothiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[(2-thiomorpholin-4-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H21N5O2S3/c1-2-26-14-5-3-13(4-6-14)22-15(25)11-28-18-16-17(20-12-21-18)23-19(29-16)24-7-9-27-10-8-24/h3-6,12H,2,7-11H2,1H3,(H,22,25)
• InChI Key: FFSJTVAKWMWHFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCSCC4
• Molecular Formula: C19H21N5O2S3
• Molecular Weight: 447.6 g/mol

Description

N-(4-ethoxyphenyl)-2-((2-thiomorpholinothiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N5O2S3 and its molecular weight is 447.59. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-((2-thiomorpholinothiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-((2-thiomorpholinothiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has delved into the synthesis of novel heterocyclic compounds derived from related chemical structures, aiming at potential therapeutic applications. For example, studies have reported on the synthesis of various derivatives, including thiazolopyrimidines, which exhibit promising anti-inflammatory, analgesic, and antimicrobial activities (Abu‐Hashem et al., 2020); (Kerru et al., 2019); (Dangi et al., 2011). These studies highlight the versatility of thiazolopyrimidine derivatives in generating new pharmacophores with varied biological functions.

Biological Evaluation

Several studies have evaluated the biological activities of compounds structurally related to N-(4-ethoxyphenyl)-2-((2-thiomorpholinothiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide, including their potential as anti-tumor, antimicrobial, and anti-inflammatory agents. For instance:

• Antimicrobial Activity : Novel thienopyrimidine linked rhodanine derivatives showed potent antimicrobial potency against various bacterial and fungal strains, indicating the broad spectrum of activities these compounds can exhibit (Kerru et al., 2019).

• Anti-Tumor Activity : Some derivatives have been found to exhibit significant antitumor activities against various cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş et al., 2015).